Cas no 5495-87-4 (2-(tert-butyl)-9H-thioxanthen-9-one)

• Product Name: 2-(tert-butyl)-9H-thioxanthen-9-one
• CAS No: 5495-87-4
• MF: C₁₇H₁₆OS
• MW: 268.373343467712
• CID: 943134
• Update Time: 2024-06-13

2-(tert-butyl)-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butyl)-9H-thioxanthen-9-one
• 3-tert-butyl-9H-thioxanthen-9-one
• Einecs 226-828-4
• 9H-Thioxanthen-9-one, 2-(1,1-dimethylethyl)-
• 2-tert-butyl-thioxanthen-9-one

• Inchi： 1S/C17H16OS/c1-17(2,3)11-8-9-15-13(10-11)16(18)12-6-4-5-7-14(12)19-15/h4-10H,1-3H3
• InChI Key： LFCIPFQOPWQEPF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)SC2=C1C=C(C(C)(C)C)C=C2

Computed Properties

• Exact Mass: 268.09228

Experimental Properties

• PSA: 17.07